Cas no 2228303-19-1 (1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228303-19-1
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5783657
• PubChem ID: 165836456
• Update Time: 2025-06-11

1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228303-19-1
• 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1863080

• Inchi： 1S/C15H16N2O2/c1-17-13(15(14(18)19)8-5-9-15)10-12(16-17)11-6-3-2-4-7-11/h2-4,6-7,10H,5,8-9H2,1H3,(H,18,19)
• InChI Key： SWILCNMKKMVGCH-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC(C3C=CC=CC=3)=NN2C)CCC1)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228303-19-1)

1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228303-19-1, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, featuring a cyclobutane ring conjugated with a pyrazole moiety, presents a unique scaffold that combines structural rigidity with functional diversity, making it a promising candidate for further exploration in therapeutic applications.

The compound's core structure consists of a cyclobutane carboxylic acid derivative, which is further functionalized with a 1-methyl-3-phenyl-1H-pyrazole substituent. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the methyl and phenyl groups on the pyrazole ring enhances its lipophilicity and binding affinity, making it an attractive component for drug design.

1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid represents an excellent example of how structural modifications can lead to the development of novel bioactive molecules. The cyclobutane ring provides steric constraints that can optimize interactions with biological targets, while the pyrazole moiety introduces hydrogen bonding capabilities and electronic properties that are conducive to drug-receptor binding. This combination of features makes the compound a versatile building block for the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The unique scaffold of 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid suggests its potential utility in this area. For instance, studies have shown that pyrazole derivatives can disrupt PPIs by occupying specific binding pockets on protein surfaces. The cyclobutane ring further enhances this capability by providing a rigid framework that mimics natural binding motifs, thereby improving drug potency and selectivity.

Moreover, the compound's structural features make it amenable to modifications that can fine-tune its pharmacokinetic properties. For example, introducing fluorine atoms or other halogen substituents could enhance metabolic stability and improve oral bioavailability. Similarly, modifications to the phenyl ring could alter electronic properties, influencing binding affinity and cell permeability. These possibilities highlight the compound's potential as a starting point for structure-based drug design.

Recent advancements in computational chemistry have also facilitated the exploration of 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid's biological activity. Molecular docking studies have been used to predict its interactions with various targets, including kinases and transcription factors. These studies have revealed promising binding affinities for certain disease-related proteins, suggesting potential therapeutic applications in areas such as oncology and inflammation.

The synthesis of 1-(1-methyl-3-phenyl)-5-cyclobutylpyrazole derivatives has been optimized using multi-step organic reactions, including cyclization and functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, reducing costs and improving yields. These improvements are crucial for advancing drug discovery efforts and bringing novel therapeutics to market.

In conclusion, 1-(1-methyl)-3-phenoxy-cyclobutane carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activity. Its combination of a rigid cyclobutane ring and a functionalized pyrazole moiety makes it an attractive candidate for further exploration in drug development. As research continues to uncover new therapeutic targets and computational tools become more sophisticated, compounds like this one are poised to play a critical role in addressing unmet medical needs.